(E)-3-(4-fluorophenyl)-2-[(1-methyl-1H-pyrrol-2-yl)carbonyl]-2-propenenitrile

• IUPAC Name: (E)-3-(4-fluorophenyl)-2-(1-methylpyrrole-2-carbonyl)prop-2-enenitrile
• InChI: InChI=1S/C15H11FN2O/c1-18-8-2-3-14(18)15(19)12(10-17)9-11-4-6-13(16)7-5-11/h2-9H,1H3/b12-9+
• InChI Key: GIAOCOBIKJPZJQ-FMIVXFBMSA-N
• Canonical SMILES: CN1C=CC=C1C(=O)C(=CC2=CC=C(C=C2)F)C#N
• Isomeric SMILES: CN1C=CC=C1C(=O)/C(=C/C2=CC=C(C=C2)F)/C#N
• Molecular Formula: C15H11FN2O
• DSSTOX Substance ID: DTXSID901328319
• Molecular Weight: 254.26 g/mol
• Solubility: 36.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 900019-53-6

Description

(E)-3-(4-fluorophenyl)-2-[(1-methyl-1H-pyrrol-2-yl)carbonyl]-2-propenenitrile, also known as FMPP, is an organic compound with a wide range of applications in the field of scientific research. It is a synthetic compound that is derived from the pyrrolidine ring system, and is characterized by its unique structure and properties. FMPP is a versatile compound that has been used in a variety of scientific research applications, including drug synthesis, biochemistry, and physiology.

Scientific Research Applications

Facile Synthetic Approaches for Pyrazole Derivatives

The compound "(E)-3-(4-fluorophenyl)-2-[(1-methyl-1H-pyrrol-2-yl)carbonyl]-2-propenenitrile" serves as a key intermediate in the synthesis of various organic compounds. In a study by Ali et al. (2016), it was used to synthesize new pyrazole, pyrimidine, and azolopyrimidine derivatives through aldol condensation. This process is important for creating compounds with potential applications in pharmaceuticals and material science (Ali et al., 2016).

Structural Characterization in Crystallography

In the field of crystallography, the compound is used for the structural characterization of complex molecules. Kariuki et al. (2021) demonstrated this by synthesizing and analyzing the structure of isostructural compounds using this compound. Their work highlights the compound's utility in understanding molecular conformations and interactions in solid-state chemistry (Kariuki et al., 2021).